Cas no 850716-46-0 (tert-butyl 4-acetyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-acetyl-1H-imidazole-1-carboxylate
• CAS No: 850716-46-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5847868
• PubChem ID: 21957605
• Update Time: 2025-10-20

tert-butyl 4-acetyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 4-acetyl-, 1,1-dimethylethyl ester
• 850716-46-0
• JTPMPPIQZXAGTN-UHFFFAOYSA-N
• 4-acetyl-1-(dimethylethoxycarbonyl)imidazole
• tert-butyl 4-acetyl-1H-imidazole-1-carboxylate
• SCHEMBL5849847
• EN300-1895693

• Inchi： 1S/C10H14N2O3/c1-7(13)8-5-12(6-11-8)9(14)15-10(2,3)4/h5-6H,1-4H3
• InChI Key： JTPMPPIQZXAGTN-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)C=C(C(C)=O)N=1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 324.0±34.0 °C(Predicted)
• pka: -0.29±0.61(Predicted)

Additional information on tert-butyl 4-acetyl-1H-imidazole-1-carboxylate

tert-butyl 4-acetyl-1H-imidazole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-acetyl-1H-imidazole-1-carboxylate, with the CAS number 850716-46-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

tert-butyl 4-acetyl-1H-imidazole-1-carboxylate is characterized by its imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms. The imidazole moiety is a key structural feature that contributes to the compound's reactivity and biological activity. The substituents on the imidazole ring, namely the acetyl group at position 4 and the tert-butyl ester group at position 1, play a crucial role in modulating the compound's physical and chemical properties.

The synthesis of tert-butyl 4-acetyl-1H-imidazole-1-carboxylate typically involves multi-step organic reactions. Recent studies have focused on optimizing synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for preclinical studies.

In terms of applications, tert-butyl 4-acetyl-1H-imidazole-1-carboxylate has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its imidazole ring is known to exhibit bioisosteric properties, making it a valuable scaffold for designing bioactive molecules. Recent research has highlighted its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease.

The compound's physical properties are also of interest in material science. Its tert-butyl ester group imparts lipophilicity, which can be advantageous in designing drug delivery systems or functional materials. Studies have demonstrated that tert-butyl 4-acetyl-1H-imidazole-1-carboxylate can serve as a precursor for synthesizing advanced materials with tailored optical or electronic properties.

In conclusion, tert-butyl 4-acetyl-1H-imidazole-1-carboxylate, with CAS number 850716-46-0, is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications make it a focal point for ongoing research and development efforts.